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Compound of Interest

Allyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B072289

Safe Handling and Disposal of
Allyltriphenylphosphonium Bromide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical reagents. This guide provides essential, immediate safety
and logistical information for the proper use and disposal of Allyltriphenylphosphonium
bromide (CAS No. 1560-54-9).

Personal Protective Equipment (PPE)

When handling Allyltriphenylphosphonium bromide, which is known to cause skin and
serious eye irritation, as well as potential respiratory irritation, a comprehensive approach to
personal protection is critical.[1][2][3] The following personal protective equipment is
recommended:

e Eye and Face Protection: Always wear chemical safety goggles or eyeglasses with side
shields that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

e Hand Protection: Chemical-resistant protective gloves should be worn to prevent skin
contact.[1][3]
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o Body Protection: Wear protective, long-sleeved clothing to minimize skin exposure.[3]

e Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood, to
avoid inhaling dust or vapors.[1][3] If ventilation is inadequate, a NIOSH/MSHA-approved
respirator or a European Standard EN 149 approved respirator should be used.[4]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Allyltriphenylphosphonium
bromide is provided in the table below for quick reference.

Property Value Source(s)
Appearance White crystalline powder [5]
Molecular Formula C21H20BrP [2][6]
Molecular Weight 383.26 g/mol [718]
Melting Point 222-225°C [51[6][7][8]
Solubility Soluble in water (decomposes) [7]

e Hygroscopic and moisture-
Sensitivity " [3][7]
sensitive

Standard Operating Procedure for Safe Handling

Adherence to a strict operational protocol is essential to ensure safety.

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1]

e Handling:
o Avoid all direct contact with the skin and eyes.[1][3]
o Do not breathe in dust or vapors.[1]

o After handling, wash hands and any exposed skin thoroughly.[1]
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o Do not eat, drink, or smoke in the laboratory area.[9]

e Storage:

o Store in a cool, dry, and well-ventilated area.[1][3]

o Keep the container tightly sealed to protect it from moisture.[1][3]

o Store away from strong oxidizing agents.[1]

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Protocol

Source(s)

Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, including under the
eyelids. If irritation persists,

seek medical attention.[1][3]

Skin Contact

Remove all contaminated
clothing and shoes. Wash the
affected area immediately with
soap and plenty of water. If
skin irritation occurs, get

medical advice.[1][3]

Inhalation

Move the individual to fresh air.
If breathing is difficult, seek

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and drink
plenty of water. Seek

immediate medical assistance.

[1]3]
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Spill and Disposal Plan

A clear plan for accidental spills and waste disposal is a critical component of laboratory safety.
Accidental Release Measures:
In the case of a spill, follow these steps:
e Minor Spills:
o Avoid breathing dust and ensure the area is well-ventilated.[10]
o Wear appropriate PPE, including gloves, safety glasses, and a dust respirator.[10]

o Use dry clean-up methods; sweep or shovel the material into a suitable, labeled container
for disposal.[1][10]

e Major Spills:

o Evacuate the area and alert emergency services.[10]

o

Wear appropriate protective clothing to prevent personal contact.[10]

[¢]

Prevent the spill from entering drains or waterways.[10]

[e]

Collect the material using dry methods and place it in a sealed container for disposal.[10]

o

Thoroughly wash the spill area with water, preventing runoff from entering drains.[10]
Disposal:

Dispose of Allyltriphenylphosphonium bromide and its containers at an approved waste
disposal facility.[1][3] Always adhere to local, regional, and national hazardous waste
regulations.[1]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a chemical spill of
Allyltriphenylphosphonium bromide.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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